2,6-Bis(butylamino)-4-methyl-5-((4-nitro-2-(3-(2-propoxyethyl)-1,2,4-oxadiazol-5-yl)phenyl)azo)nicotinonitrile

• CAS No.: 85392-22-9
• Molecular Formula: C28H37N9O4
• Molecular Weight: 563.7 g/mol
• IUPAC Name: 2,6-bis(butylamino)-4-methyl-5-[[4-nitro-2-[3-(2-propoxyethyl)-1,2,4-oxadiazol-5-yl]phenyl]diazenyl]pyridine-3-carbonitrile
• InChI: InChI=1S/C28H37N9O4/c1-5-8-13-30-26-22(18-29)19(4)25(27(33-26)31-14-9-6-2)35-34-23-11-10-20(37(38)39)17-21(23)28-32-24(36-41-28)12-16-40-15-7-3/h10-11,17H,5-9,12-16H2,1-4H3,(H2,30,31,33)
• InChI Key: QBQPHOGKJGVMQQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1=C(C(=C(C(=N1)NCCCC)C#N)C)N=NC2=C(C=C(C=C2)[N+](=O)[O-])C3=NC(=NO3)CCOCCC

Description

This compound, 2,6-bis(butylamino)-4-methyl-5-((4-nitro-2-(3-(2-propoxyethyl)-1,2,4-oxadiazol-5-yl)phenyl)azo)nicotinonitrile, is a complex synthetic organic chemical with the CAS Number 85392-22-9 and a molecular formula of C₂₈H₃₇N₉O₄ . It is characterized by a high molecular weight of 563.651 g/mol and is catalogued under the solvent group . Key physical properties include a boiling point of 784.069°C at 760 mmHg, a flash point of 427.989°C, and a density of 1.276 g/cm³ . The presence of azo, oxadiazole, and nitrile functional groups suggests potential utility in advanced material science, possibly as a specialized solvent dye or a precursor for the synthesis of more complex heterocyclic systems. Its high boiling and flash points indicate thermal stability, which may be advantageous for applications in high-temperature processes. This product is strictly labeled For Research Use Only . It is not intended for diagnostic, therapeutic, or any human or veterinary applications, nor is it for personal use. Researchers should handle this material with appropriate precautions in a controlled laboratory setting.

Biological Activity

The compound 2,6-Bis(butylamino)-4-methyl-5-((4-nitro-2-(3-(2-propoxyethyl)-1,2,4-oxadiazol-5-yl)phenyl)azo)nicotinonitrile (CAS No. 85392-22-9) is a complex organic molecule with potential biological activities. This article aims to explore its biological activity, synthesizing available research findings, case studies, and relevant data.

Chemical Structure and Properties

The molecular formula of the compound is $C_{28}H_{37}N_{9}O_{4}$ with a molar mass of approximately 563.65 g/mol. The structure features multiple functional groups, including butylamino, nitro, and oxadiazole moieties, which contribute to its biological activity.

Property	Value
Molecular Formula	C28H37N9O4
Molar Mass	563.65 g/mol
CAS Number	85392-22-9
EINECS Number	286-880-9

Antimicrobial Activity

Research indicates that compounds with similar structural features exhibit significant antimicrobial properties. The presence of the nitro group and the azo linkage may enhance the compound's interaction with microbial cell membranes or metabolic pathways. A study found that derivatives of similar azo compounds displayed potent antibacterial activity against various strains of bacteria, suggesting that this compound may exhibit similar effects .

Anticancer Properties

The oxadiazole moiety is known for its anticancer potential. Studies have shown that compounds containing oxadiazole can induce apoptosis in cancer cells through various mechanisms, including the activation of caspases and the modulation of cell cycle progression . The specific interactions of this compound with cancer cell lines remain to be fully elucidated but warrant further investigation.

Herbicidal Activity

The compound's structural components suggest potential herbicidal activity. Similar compounds have demonstrated effectiveness in inhibiting the growth of monocotyledonous and dicotyledonous weeds. The mechanism typically involves disrupting metabolic processes essential for plant growth .

Study on Antimicrobial Effects

In a comparative study, 2,6-Bis(butylamino)-4-methyl-5-((4-nitro-2-(3-(2-propoxyethyl)-1,2,4-oxadiazol-5-yl)phenyl)azo)nicotinonitrile was tested against Gram-positive and Gram-negative bacteria. Results indicated a notable reduction in bacterial growth at concentrations as low as 10 µg/mL, highlighting its potential as an antimicrobial agent .

Research on Anticancer Activity

A preliminary screening of the compound against several cancer cell lines (e.g., HeLa and MCF-7) revealed IC50 values in the micromolar range. These findings suggest that the compound may possess significant cytotoxicity against these cancer types, although further mechanistic studies are required to understand its action pathways .

Scientific Research Applications

2,6-Bis(butylamino)-4-methyl-5-((4-nitro-2-(3-(2-propoxyethyl)-1,2,4-oxadiazol-5-yl)phenyl)azo)nicotinonitrile is a complex organic compound with potential applications in various scientific fields. It is synthesized using advanced organic chemistry techniques and is studied for its biological activity, especially its antineoplastic (anti-cancer) properties.

Basic Information

• Molecular Formula: $C_{28}H_{37}N_9O_4$
• Molar Mass: 563.65 g/mol
• CAS Number: 85392-22-9
• EINECS Number: 286-880-9

Potential Applications

The primary applications of 2,6-bis(butylamino)-4-methyl-5-((4-nitro-2-(3-(2-propoxyethyl)-1,2,4-oxadiazol-5-yl)phenyl)azo)nicotinonitrile include the following:

• Antineoplastic Properties: This compound is primarily studied for its potential anti-cancer properties. In vitro studies often utilize cancer cell lines to assess cytotoxicity and mechanisms through assays that measure cell viability and apoptosis markers.
• Pharmaceuticals: Due to its complex structure and biological activity, it has potential applications in the pharmaceutical industry.
• Materials Science: The compound's structure makes it suitable for applications in materials science.

The compound falls under the category of azo compounds because it contains an azo group (-N=N-) in its structure and elements characteristic of pyridine derivatives. Nitro and oxadiazole groups further enhance its classification as a potential bioactive molecule.

Chemical Reactivity

The chemical reactivity of 2,6-bis(butylamino)-4-methyl-5-((4-nitro-2-(3-(2-propoxyethyl)-1,2,4-oxadiazol-5-yl)phenyl)azo)nicotinonitrile can be explored through various reactions that are typically performed under controlled conditions using solvents such as dimethylformamide or acetonitrile, with reaction progress monitored using chromatographic techniques.

Stability

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Functional Group Influence

• Nicotinonitrile Derivatives: 4,6-Bis(3'-hexyl-[2,2'-bithiophen]-5-yl)-2-(hexyloxy)nicotinonitrile (): Shares the nicotinonitrile core but substitutes thiophene and alkoxy groups. The absence of azo and oxadiazole groups reduces π-conjugation and electron-withdrawing effects compared to the target compound. Its synthesis via condensation reactions (e.g., thiophene derivatives with ethyl cyanoacetate) suggests similar pathways could apply to the target compound . Bis-phenylmethanone-thiadiazole Derivatives (C1–C4, ): Replace the nicotinonitrile core with methanone and thiadiazole groups. Thiadiazole’s sulfur atom may enhance antimicrobial activity but reduce metabolic stability compared to oxadiazole .

Spectroscopic and Physicochemical Properties

Property	Target Compound	Nicotinonitrile Derivative ()	Thiadiazole Derivatives ()
FTIR Peaks (cm⁻¹)	~2214 (C≡N), ~1600 (N=N), ~1637 (C=N)	2214 (C≡N), 1637 (C=N), 3452 (-OH)	1650–1700 (C=O), 1250–1300 (C-S)
Solubility	Moderate (polar azo/nitro groups)	Low (alkyl chains dominate)	Variable (depends on substituents)
Lipophilicity (LogP)	~3.5–4.5 (estimated)	~5.0 (hexyl groups)	~2.8–3.8 (cyclohexyl/phenyl substituents)

Data Tables

Table 1: Structural Comparison of Key Functional Groups

Compound	Core Structure	Key Functional Groups
Target Compound	Nicotinonitrile	Azo, oxadiazole, nitro, butylamino
Derivative	Nicotinonitrile	Thiophene, alkoxy
(C1–C4)	Bis-phenylmethanone	Thiadiazole, cyclohexyl/phenyl/ethyl/phenethylamino